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Compound of Interest

Compound Name: Dialifos

Cat. No.: B016134

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dialifos is an organophosphate insecticide and acaricide. Like other organophosphates, its
primary mechanism of toxicity involves the inhibition of acetylcholinesterase (AChE), an
enzyme crucial for the proper functioning of the nervous system. Inhibition of AChE leads to an
accumulation of the neurotransmitter acetylcholine (ACh) in synaptic clefts and neuromuscular
junctions, resulting in overstimulation of cholinergic receptors and subsequent toxic effects.[1]
[2] Understanding the in vivo toxicity of Dialifos is essential for risk assessment and the
development of potential antidotes. This document provides detailed application notes and
protocols for studying Dialifos toxicity in various animal models.

Data Presentation: Quantitative Toxicity Data for
Dialifos

The following tables summarize the available quantitative toxicity data for Dialifos in different
animal models. It is important to note that publicly available and validated data for Dialifos are
limited.

Table 1: Acute Toxicity of Dialifos
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. Route of LD50 (mg/kg body
Species o . . Reference
Administration weight)
Rat (male) Oral 71 --INVALID-LINK--
Rat (male) Oral (with Atropine) 140 --INVALID-LINK--
Rat (male) Oral (with 2-PAM) 267 --INVALID-LINK--
Oral (with Atropine +
Rat (male) 177 --INVALID-LINK--
2-PAM)
Table 2: No-Observed-Adverse-Effect Level (NOAEL) for Dialifos
Route of
. Study o
Species ] Administrat NOAEL Effect Reference
Duration .
ion
) 0.15 mg/kg Cholinesteras  --INVALID-
Rat 90-day Oral (diet) o
bw/day e inhibition LINK--
] 0.025 mg/kg Cholinesteras  --INVALID-
Dog 2-year Oral (diet) o
bw/day e inhibition LINK--
Decreased
5 mg/kg --INVALID-
Mouse (male)  90-day Oral (gavage) growth rate,
bw/day LINK--

liver necrosis

Table 3: In Vivo Cholinesterase Inhibition by Dialifos in Rats (14-Day Oral Study)

Plasma Erythrocyte Brain

Dose (mg/kg/day) Cholinesterase Cholinesterase Cholinesterase
Inhibition Inhibition Inhibition

0.5 Yes No No

1.0 Yes Yes No

2.5 Yes Yes Yes
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Data adapted from Nomura, 1970 as cited in INCHEM, 1976.

Signaling Pathways in Dialifos Toxicity

The primary toxic mechanism of Dialifos is the inhibition of acetylcholinesterase. However,
downstream effects and other potential pathways may also be involved in its overall toxicity

profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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